Cas no 54662-33-8 (1,3-Propanediol, 2,2-dihexyl-)

1,3-Propanediol, 2,2-dihexyl- structure
1,3-Propanediol, 2,2-dihexyl- structure
Product Name:1,3-Propanediol, 2,2-dihexyl-
CAS No:54662-33-8
MF:C15H32O2
MW:244.413385391235
CID:353992
PubChem ID:22719291
Update Time:2025-04-19

1,3-Propanediol, 2,2-dihexyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2,2-dihexyl-
    • 2,2-dihexylpropane-1,3-diol
    • 2,2-Dihexyl Propane-1,3-diol
    • SCHEMBL1354834
    • AKOS024390326
    • 54662-33-8
    • AQJBTVUWDXWSGQ-UHFFFAOYSA-N
    • DTXSID00627771
    • 2,2-dihexyl-1,3-propanediol
    • Inchi: 1S/C15H32O2/c1-3-5-7-9-11-15(13-16,14-17)12-10-8-6-4-2/h16-17H,3-14H2,1-2H3
    • InChI Key: AQJBTVUWDXWSGQ-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CCCCCC)CCCCCC

Computed Properties

  • Exact Mass: 244.24036
  • Monoisotopic Mass: 244.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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